Cas no 1805668-16-9 (3-Chloromethyl-2-cyano-4-ethylbenzenesulfonyl chloride)

• Product Name: 3-Chloromethyl-2-cyano-4-ethylbenzenesulfonyl chloride
• CAS No: 1805668-16-9
• MF: C₁₀H₉Cl₂NO₂S
• MW: 278.154959440231
• CID: 5038212
• Update Time: 2025-10-24

3-Chloromethyl-2-cyano-4-ethylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-2-cyano-4-ethylbenzenesulfonyl chloride

• Inchi： 1S/C10H9Cl2NO2S/c1-2-7-3-4-10(16(12,14)15)9(6-13)8(7)5-11/h3-4H,2,5H2,1H3
• InChI Key： YQHUGSHGINUFNV-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=C(C=CC=1CC)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 381
• XLogP3: 2.8
• Topological Polar Surface Area: 66.3

Additional information on 3-Chloromethyl-2-cyano-4-ethylbenzenesulfonyl chloride

Research Brief on 3-Chloromethyl-2-cyano-4-ethylbenzenesulfonyl chloride (CAS: 1805668-16-9): Recent Advances and Applications

3-Chloromethyl-2-cyano-4-ethylbenzenesulfonyl chloride (CAS: 1805668-16-9) is a specialized sulfonyl chloride derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of sulfonamide-based therapeutics. Recent studies have explored its utility in drug discovery, highlighting its role in modulating enzyme activity and targeting specific biological pathways.

One of the key applications of 3-Chloromethyl-2-cyano-4-ethylbenzenesulfonyl chloride is in the synthesis of covalent inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the design of irreversible inhibitors targeting cysteine proteases, which are implicated in numerous diseases, including cancer and inflammatory disorders. The study reported that derivatives of this compound exhibited high selectivity and potency, making them promising candidates for further preclinical evaluation.

In addition to its role in inhibitor design, this compound has also been investigated for its potential in photoaffinity labeling—a technique used to study protein-ligand interactions. A recent Nature Chemical Biology article highlighted its use in the development of photoactivatable probes, enabling researchers to map binding sites and elucidate mechanisms of action for novel drug targets. The study emphasized the compound's stability and reactivity under physiological conditions, which are critical for such applications.

Another area of interest is the compound's utility in combinatorial chemistry. Researchers have leveraged its reactive chloromethyl and sulfonyl chloride groups to generate diverse libraries of small molecules for high-throughput screening. A 2022 ACS Combinatorial Science paper detailed its use in the synthesis of sulfonamide-based compounds with antimicrobial properties, showcasing its broad applicability in drug discovery.

Despite its promising applications, challenges remain in the scalable synthesis and purification of 3-Chloromethyl-2-cyano-4-ethylbenzenesulfonyl chloride. Recent advancements in flow chemistry, as reported in Organic Process Research & Development, have addressed some of these issues by optimizing reaction conditions and improving yield. These developments are expected to facilitate its broader adoption in industrial and academic settings.

In conclusion, 3-Chloromethyl-2-cyano-4-ethylbenzenesulfonyl chloride (CAS: 1805668-16-9) represents a valuable tool in modern chemical biology and pharmaceutical research. Its versatility in inhibitor design, photoaffinity labeling, and combinatorial chemistry underscores its potential to drive innovation in drug discovery. Future research should focus on further optimizing its synthesis and expanding its applications to unexplored therapeutic areas.